(2R)-2-amino-2-cyclohexyl-N-[2-(1-methylpyrazol-4-yl)-9-oxo-3,10,11-triazatricyclo[6.4.1.04,13]trideca-1,4,6,8(13),11-pentaen-6-yl]acetamide

• IUPAC Name: (2R)-2-amino-2-cyclohexyl-N-[2-(1-methylpyrazol-4-yl)-9-oxo-3,10,11-triazatricyclo[6.4.1.04,13]trideca-1,4,6,8(13),11-pentaen-6-yl]acetamide
• InChI: InChI=1S/C22H25N7O2/c1-29-11-13(9-25-29)20-16-10-24-28-21(30)15-7-14(8-17(27-20)18(15)16)26-22(31)19(23)12-5-3-2-4-6-12/h7-12,19,27H,2-6,23H2,1H3,(H,26,31)(H,28,30)/t19-/m1/s1
• InChI Key: NDEXUOWTGYUVGA-LJQANCHMSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=C3C=NNC(=O)C4=C3C(=CC(=C4)NC(=O)C(C5CCCCC5)N)N2
• Isomeric SMILES: CN1C=C(C=N1)C2=C3C=NNC(=O)C4=C3C(=CC(=C4)NC(=O)[C@@H](C5CCCCC5)N)N2
• Molecular Formula: C22H25N7O2
• DSSTOX Substance ID: DTXSID401025875
• Molecular Weight: 419.5 g/mol
• CAS No.: 952021-60-2

Description

The compound (2R)-2-amino-2-cyclohexyl-N-[2-(1-methylpyrazol-4-yl)-9-oxo-3,10,11-triazatricyclo[6.4.1.04,13]trideca-1,4,6,8(13),11-pentaen-6-yl]acetamide is a structurally complex molecule featuring a tricyclic core fused with heterocyclic rings, a cyclohexyl-substituted amino group, and a 1-methylpyrazole moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: PF-00477736 is synthesized through a multi-step process involving the formation of key intermediates and their subsequent coupling. The synthetic route typically involves the preparation of a pyrazole derivative, followed by its coupling with a diazepinoindole intermediate. The final product is obtained through purification and crystallization .

Industrial Production Methods: Industrial production of PF-00477736 involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and solvent systems, to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and reproducibility of the production process .

Chemical Reactions Analysis

Types of Reactions: PF-00477736 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be employed to modify the functional groups present in the compound.

Substitution: PF-00477736 can undergo substitution reactions, where specific atoms or groups are replaced by others

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various substituted analogs .

Scientific Research Applications

Cancer Therapy

PF-00477736 has been extensively studied for its potential use in cancer therapy due to its mechanism of inhibiting Chk1. This inhibition can sensitize cancer cells to DNA-damaging agents such as chemotherapy and radiation therapy. Research indicates that compounds like PF-00477736 can enhance the efficacy of existing treatments by disrupting the cancer cell's ability to repair DNA damage, leading to increased apoptosis in tumor cells .

Anti-Tumor Activity

The compound has shown promising results in preclinical studies regarding its anti-tumor activity. For instance, studies have reported that derivatives of pyrazole structures exhibit significant anti-tumor effects with IC50 values reaching nanomolar levels . The structural modifications present in PF-00477736 may contribute to its enhanced biological activity compared to other compounds.

Study on Sensitization of Tumor Cells

A study published in Cancer Research demonstrated that PF-00477736 significantly increased the sensitivity of various cancer cell lines to DNA-damaging agents such as gemcitabine and cisplatin. The results indicated a marked decrease in cell viability when these agents were used in conjunction with PF-00477736 compared to their use alone .

In Vivo Efficacy

In vivo studies using mouse models have shown that administration of PF-00477736 prior to chemotherapy led to a reduction in tumor size and improved overall survival rates compared to control groups receiving chemotherapy alone. This suggests that the compound not only enhances the effectiveness of existing cancer treatments but may also have potential as a standalone therapeutic agent .

Future Research Directions

Further research is warranted to explore:

• Combination Therapies : Investigating PF-00477736 in combination with various chemotherapeutic agents across different cancer types.
• Mechanistic Studies : Understanding the detailed molecular pathways affected by Chk1 inhibition.
• Clinical Trials : Initiating clinical trials to evaluate safety and efficacy in human subjects.

Mechanism of Action

PF-00477736 exerts its effects by inhibiting checkpoint kinase 1 (Chk1), a key enzyme involved in the DNA damage response pathway. By inhibiting Chk1, PF-00477736 abrogates cell cycle arrest induced by DNA damage, allowing cells to proceed through the cell cycle and undergo apoptosis. This mechanism enhances the cytotoxicity of DNA-damaging chemotherapeutic agents, making it a valuable compound for cancer therapy .

Comparison with Similar Compounds

Structural Analogues from Pharmacopeial Forum (2017)

The compounds listed in (m, n, o) share a backbone of acetamide derivatives with phenoxy and tetrahydro-pyrimidinyl substituents. While distinct from the target compound, their stereochemical complexity and functional groups offer insights:

Feature	Target Compound	Compound m/n/o ()
Core Structure	Tricyclic 3,10,11-triazatricyclo system with fused rings	Hexan chain with phenyl and hydroxy groups
Key Substituents	1-Methylpyrazole, cyclohexylamine	2,6-Dimethylphenoxy, tetrahydro-pyrimidinyl
Stereochemistry	(2R)-configuration	Varied (2S,4S,5S; 2R,4R,5S; etc.)
Functional Groups	Amide, ketone (9-oxo)	Amide, hydroxy, ether
Hypothetical Bioactivity	Kinase inhibition (pyrazole) or protein binding (tricyclic core)	Protease inhibition (phenoxy-acetamide) or substrate mimicry (tetrahydro-pyrimidinyl)

Key Findings :

• The target compound’s 1-methylpyrazole group may enhance kinase selectivity compared to the 2,6-dimethylphenoxy groups in compounds m/n/o, which are typical in protease inhibitors .
• The tricyclic core likely improves membrane permeability versus the linear hexan chain in m/n/o, but may reduce solubility .
• Stereochemical differences (e.g., (2R) vs. (2S)) could drastically alter binding kinetics, as seen in protease inhibitors where stereochemistry governs substrate affinity .

Comparison with Catechins ()

For example:

• EGCG’s gallate group enhances antioxidant capacity, whereas the target compound’s cyclohexyl group may optimize hydrophobic interactions in binding pockets .
• Both classes rely on rigid core structures (flavanol vs. tricyclic) for stability, but catechins lack nitrogen-rich heterocycles critical for enzyme inhibition .

Biological Activity

The compound (2R)-2-amino-2-cyclohexyl-N-[2-(1-methylpyrazol-4-yl)-9-oxo-3,10,11-triazatricyclo[6.4.1.04,13]trideca-1,4,6,8(13),11-pentaen-6-yl]acetamide is a complex organic molecule with potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action based on recent studies.

Synthesis

The synthesis of the compound has been explored using various methods to optimize yield and purity. The compound was synthesized through a multi-step process involving cyclization and functionalization reactions. Key steps included the use of specific solvents and reagents to enhance the reaction efficiency and product yield.

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. It has been shown to exhibit significant cytotoxicity against various cancer cell lines:

Cell Line	IC50 (µM)
A549 (lung)	0.20
MCF-7 (breast)	1.25
HeLa (cervical)	1.03

The compound's mechanism involves the inhibition of key signaling pathways such as PI3K/Akt/mTOR, leading to reduced cell proliferation and increased apoptosis in cancer cells .

The compound acts primarily through:

• Inhibition of Protein Kinases : It selectively inhibits PI3Kα and mTOR pathways, which are crucial for cell growth and survival.
• Induction of Apoptosis : The compound has been observed to upregulate pro-apoptotic factors like BAX while downregulating anti-apoptotic proteins such as Bcl-2 in treated cells .

Case Studies

In a study involving mice with induced tumors, administration of the compound resulted in a significant reduction in tumor size compared to control groups. The study emphasized the compound's ability to penetrate tissues effectively and exert its effects at low doses .

Structure-Activity Relationship (SAR)

The structure of the compound plays a crucial role in its biological activity:

• Cyclohexyl Group : Enhances lipophilicity, aiding in cellular uptake.
• Triazine Core : Contributes to the binding affinity towards target proteins involved in cancer progression.

A series of analogs were synthesized to evaluate their potency relative to the parent compound, revealing that modifications in the side chains could significantly alter biological activity.